Cas no 51299-02-6 (Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI))
51299-02-6 structure
Product Name:Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
CAS No:51299-02-6
MF:C14H11N3O2
MW:253.256042718887
CID:378992
Update Time:2024-01-29
Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
- G 1013
- G1013 (fungicide)
- Carbamic acid, 1H-benzimidazol-2-yl-, phenyl ester (9CI)
-
- Inchi: 1S/C14H11N3O2/c18-14(19-10-6-2-1-3-7-10)17-13-15-11-8-4-5-9-12(11)16-13/h1-9H,(H2,15,16,17,18)
- InChI Key: QIFOLEMFVCVXSE-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)NC1NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 253.085
- Monoisotopic Mass: 253.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 67A^2
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- pka: 10.90±0.10(Predicted)
Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
51299-02-6 (Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent